Taraxinicacid

• Molecular Formula: C15H18O4
• Molecular Weight: 262.30 g/mol
• InChI: InChI=1S/C15H18O4/c1-9-4-3-5-11(14(16)17)6-7-12-10(2)15(18)19-13(12)8-9/h5,8,12-13H,2-4,6-7H2,1H3,(H,16,17)/b9-8-,11-5+
• InChIKey: KZWCOWFKXMTBRH-IMDCMVKOSA-N

Taraxinic Acid for Research Procurement: Germacranolide Sesquiterpene Lactone Sourcing Guide

Taraxinic acid (CAS 75911-33-0; molecular formula C₁₅H₁₈O₄; MW 262.30 g/mol) is a germacranolide-type sesquiterpene lactone predominantly isolated from dandelion (Taraxacum officinale and related Taraxacum spp.) as its β-D-glucopyranosyl ester pro-drug form [1]. Within the Asteraceae sesquiterpene lactone arsenal, it occupies a structurally distinct niche characterized by a 10-membered germacrane ring bearing an α-methylene-γ-lactone pharmacophore and a carboxylic acid moiety at C-14, features that govern both its bioactivation requirements and its target engagement profile [2]. Researchers procuring this compound for differentiation, anti-inflammatory, or skin-whitening studies must contend with the critical distinction between the glycoside (inactive pro-drug) and the aglycone (active principle), a binary that directly impacts experimental design and interpretation [3].

Glycoside pro-drug form requires enzymatic hydrolysis to release aglycone bioactivity.

α-Methylene-γ-lactone pharmacophore governs target engagement and NO inhibitory potential.

Plant tissue source (leaf vs. root) determines glycoside content and Nrf2 activation level.

• [1] Esatbeyoglu T, Obermair B, Dorn T, Siems K, Rimbach G, Birringer M. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester. J Med Food. 2017 Jan;20(1):71-78. doi: 10.1089/jmf.2016.0105. PMID: 28026992. View Source
• [2] Phytochemical Database: Taraxinic acid. NCBS Phytochemical Database. caps.ncbs.res.in. View Source
• [3] Choi JH, Shin KM, Kim NY, Hong JP, Lee YS, Kim HJ, Park HJ, Lee KT. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells. Biol Pharm Bull. 2002 Nov;25(11):1446-50. doi: 10.1248/bpb.25.1446. PMID: 12419957. View Source

Why Generic Sesquiterpene Lactone Substitution Fails: Taraxinic Acid's Distinct Structural and Pharmacological Identity

The common dandelion produces a chemically heterogeneous mixture of sesquiterpene lactones—including taraxinic acid derivatives, 11β,13-dihydrotaraxinic acid, and various germacranolide and guaianolide congeners—that cannot be treated as functionally interchangeable [1]. Taraxinic acid's bioactivity is gated by enzymatic deglycosylation: the native glycoside (taraxinic acid β-D-glucopyranosyl ester) is pharmacologically inert in multiple assay systems, while the hydrolyzed aglycone taraxinic acid accounts for virtually all observed antiproliferative and pro-differentiation activity [2]. Furthermore, the glycoside form selectively lacks nitric oxide (NO) inhibitory activity that is otherwise characteristic of α-methylene-γ-lactone-bearing sesquiterpene lactones, demonstrating that glycosylation at C-14 abolishes a class-typical anti-inflammatory mechanism [3]. These orthogonal activation requirements and target selectivity patterns mean that procurement of the incorrect molecular form—or substitution with a structurally related dandelion sesquiterpene lactone such as 11β,13-dihydrotaraxinic acid—will yield qualitatively different experimental outcomes.

Target

Taraxinic acid aglycone

Substitute

Taraxinic acid β-D-glucopyranoside (glycoside)

Glycoside lacks antiproliferative and NO inhibitory activity; prior hydrolysis required.

Target

Taraxinic acid

Substitute

11β,13-Dihydrotaraxinic acid

Reduced exocyclic methylene alters cytotoxicity profile; differentiation activity may not replicate.

• [1] Michalska K, Galanty A, Michalski O, Stojakowska A. Further sesquiterpenoids and phenolics from two species of Taraxacum F.H. Wigg. and cytotoxic activity of taraxinic acid and its derivatives. Phytochem Lett. 2019 Apr;30:296-301. doi: 10.1016/j.phytol.2019.02.010. View Source
• [2] Choi JH, Shin KM, Kim NY, Hong JP, Lee YS, Kim HJ, Park HJ, Lee KT. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells. Biol Pharm Bull. 2002 Nov;25(11):1446-50. doi: 10.1248/bpb.25.1446. PMID: 12419957. View Source
• [3] Dirsch VM, Stuppner H, Vollmar AM. Structural requirements of sesquiterpene lactones to inhibit LPS-induced nitric oxide synthesis in RAW 264.7 macrophages. Bioorg Med Chem. 2000 Dec;8(12):2747-53. doi: 10.1016/S0968-0896(00)00199-1. PMID: 11131166. View Source

Taraxinic Acid Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Informed Procurement

Aglycone vs. Glycoside Pro-Drug: HL-60 Leukemia Antiproliferative Activity Comparison

In a direct head-to-head comparison using enzymatic hydrolysis and MTT assay, taraxinic acid (aglycone, 1a) exhibited potent antiproliferative activity against human promyelocytic leukemia HL-60 cells, whereas the native glycoside taraxinic acid-1'-O-β-D-glucopyranoside (1) was inactive [1]. This demonstrates that the glucose ester moiety functions as a bio-inactivating group, and procurement of the glycoside form for cell-based assays without prior hydrolysis will yield false-negative results [1]. The aglycone further induced HL-60 differentiation to monocyte/macrophage lineage as confirmed by nitroblue tetrazolium reduction, esterase activity, phagocytic activity, morphology change, and upregulation of CD14 and CD66b surface antigens, with concomitant down-regulation of c-myc and up-regulation of p21(CIP1) and p27(KIP1) [1].

HL-60 Antiproliferation

Head-to-head

Aglycone active; glycoside inactive (binary, MTT assay)

Form selection dictates assay outcome.

Enzymatic hydrolysis required for glycoside form.

Evidence Dimension	Antiproliferative activity against HL-60 human leukemia cells (MTT assay)
Target Compound Data	Taraxinic acid (aglycone, 1a): Potent antiproliferative activity (active)
Comparator Or Baseline	Taraxinic acid-1'-O-β-D-glucopyranoside (glycoside, 1): Inactive
Quantified Difference	Qualitative binary: aglycone active; glycoside inactive. Activity attributed exclusively to the aglycone moiety.
Conditions	HL-60 human acute promyelocytic leukemia cells; MTT assay following enzymatic hydrolysis; differentiation assessed by NBT reduction, esterase activity, phagocytosis, morphology, and CD14/CD66b expression

Why This Matters

Procurement of the incorrect molecular form (glycoside vs. aglycone) will produce diametrically opposite experimental outcomes in leukemia cell models, making form verification essential before assay deployment.

• [1] Choi JH, Shin KM, Kim NY, Hong JP, Lee YS, Kim HJ, Park HJ, Lee KT. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells. Biol Pharm Bull. 2002 Nov;25(11):1446-50. doi: 10.1248/bpb.25.1446. PMID: 12419957. View Source

Melanoma Cytotoxicity: Taraxinic Acid vs. 11β,13-Dihydrotaraxinic Acid and Structural Derivatives

In a systematic four-compound comparison, taraxinic acid (1) and its three derivatives—11β,13-dihydrotaraxinic acid (2), taraxinic acid β-glucopyranosyl ester (3), and 11β,13-dihydrotaraxinic acid β-glucopyranosyl ester (4)—were evaluated against three human melanoma cell lines (A375, HTB140, WM793), normal human keratinocytes (HaCaT), normal prostate epithelial cells (PNT-2), and prostate carcinoma DU145 cells [1]. Taraxinic acid (1) exhibited moderate to weak activity across all tested lines, with IC₅₀ values of 83.2 μM against A375 and HTB140, and 60.4 μM against WM793, with both dose- and time-dependent activity profiles . The reduction of the exocyclic methylene group in 11β,13-dihydrotaraxinic acid (2) and glycosylation in derivatives (3) and (4) altered the cytotoxicity profile, demonstrating that the α-methylene-γ-lactone moiety is a key determinant of potency but that taraxinic acid's overall cytotoxicity remains moderate relative to highly potent sesquiterpene lactones [1].

Melanoma Cytotoxicity

Head-to-head

IC₅₀ 60.4–83.2 μM (A375, HTB140, WM793)

Moderate cytotoxicity; differentiation vs. cell killing context.

Glycosylation and dihydro derivatives reduced potency.

Evidence Dimension	In vitro cytotoxicity (IC₅₀) against human melanoma cell lines
Target Compound Data	Taraxinic acid (1): IC₅₀ = 83.2 μM (A375, HTB140); IC₅₀ = 60.4 μM (WM793). Dose- and time-dependent.
Comparator Or Baseline	11β,13-Dihydrotaraxinic acid (2), taraxinic acid β-glucopyranosyl ester (3), 11β,13-dihydrotaraxinic acid β-glucopyranosyl ester (4): qualitative comparison; taraxinic acid moderately or weakly active against cancer and normal cells
Quantified Difference	Taraxinic acid IC₅₀ range: 60.4–83.2 μM across melanoma lines. Derivatives exhibited altered activity profiles, with glycosylation generally reducing potency.
Conditions	Human melanoma cell lines A375, HTB140, WM793; normal human keratinocytes HaCaT; normal prostate epithelial cells PNT-2; prostate carcinoma DU145. MTT or comparable viability assay.

Why This Matters

The moderate cytotoxicity window (IC₅₀ 60–83 μM) positions taraxinic acid as a differentiation-inducing rather than directly cytotoxic agent, a mechanistic distinction critical for selecting the appropriate compound for oncology vs. chemoprevention studies.

• [1] Michalska K, Galanty A, Michalski O, Stojakowska A. Further sesquiterpenoids and phenolics from two species of Taraxacum F.H. Wigg. and cytotoxic activity of taraxinic acid and its derivatives. Phytochem Lett. 2019 Apr;30:296-301. doi: 10.1016/j.phytol.2019.02.010. View Source

Tyrosinase Inhibition: Taraxinic Acid Outperforms Arbutin in Melanogenesis Control

In a comparative evaluation of tyrosinase inhibitory activity, taraxinic acid isolated from Taraxacum coreanum demonstrated superior tyrosinase inhibition compared to arbutin, a well-established reference tyrosinase inhibitor widely used in cosmetic formulations [1]. Taraxinic acid inhibited mushroom tyrosinase activity by approximately 54.5% at a concentration of 50 μg/mL in a dose-dependent manner . Furthermore, in B16BL6 melanocytes, taraxinic acid suppressed both intracellular tyrosinase activity and melanin biosynthesis at non-cytotoxic concentrations (10–100 μg/mL), with inhibitory potency exceeding that of arbutin [1]. This positions taraxinic acid as a quantitatively distinguishable alternative to arbutin for melanogenesis research and cosmeceutical development.

Tyrosinase Inhibition

Reported

~54.5% inhibition at 50 μg/mL; rank-order above arbutin

Supports melanogenesis assay context.

B16BL6 melanocyte model; non-cytotoxic range.

Evidence Dimension	In vitro tyrosinase enzyme inhibition and melanin production in B16BL6 melanocytes
Target Compound Data	Taraxinic acid: ~54.5% tyrosinase inhibition at 50 μg/mL; dose-dependent melanin synthesis suppression at 10–100 μg/mL (non-cytotoxic range)
Comparator Or Baseline	Arbutin: weaker tyrosinase inhibitory activity at comparable concentrations (qualitative comparison from same study); known Kiapp values: 1.42 mM (monophenolase), 0.9 mM (diphenolase) from literature
Quantified Difference	Taraxinic acid > arbutin in tyrosinase inhibition potency (rank-order, qualitative within-study comparison). Taraxinic acid IC₅₀ not reported; arbutin literature IC₅₀/Ki in millimolar range.
Conditions	Mushroom tyrosinase enzyme assay (475 nm absorbance); B16BL6 mouse melanoma melanocytes; α-MSH-stimulated melanin production; WST-1 cell viability assay

Why This Matters

For skin-whitening research programs, taraxinic acid offers a natural-product scaffold with tyrosinase inhibitory potency exceeding that of the industry-standard arbutin, providing a differentiated chemical starting point for cosmeceutical lead optimization.

• [1] Park SI, Yoon HR, Shin JH, Lee SJ, Kim DY, Lee HM. Tyrosinase Inhibitory Activity and Melanin Production Inhibitory Activity of Taraxinic Acid from Taraxacum coreanum. Korean J Plant Res. 2021 Aug;34(4):368-376. doi: 10.7732/kjpr.2021.34.4.368. View Source

Nrf2 Activation: Leaf-Derived Taraxinic Acid β-D-Glucopyranosyl Ester vs. Root Extract in Human Hepatocytes

In a tissue-specific comparison of Nrf2 activation capacity, taraxinic acid β-D-glucopyranosyl ester (TA-G, compound 1)—the predominant sesquiterpene lactone in dandelion leaf extract—activated the transcription factor Nrf2 in human hepatocytes more significantly than the corresponding root extract [1]. The leaf extract and its main constituent TA-G also induced the Nrf2 target gene heme oxygenase-1 (HO-1), a downstream marker of functional antioxidant response activation [1]. HPLC/MS quantification confirmed TA-G as the principal sesquiterpene lactone in leaf tissue, establishing a direct link between compound identity, tissue source, and Nrf2 induction potency [1]. This tissue-specific bioactivity profile means that leaf-derived TA-G, rather than root-derived sesquiterpene lactones, should be prioritized for Nrf2-targeted studies.

Nrf2 Activation

Head-to-head

Leaf-derived TA-G active; root extract weaker (qualitative)

Tissue source informs Nrf2 study design.

HO-1 induction as functional readout.

Evidence Dimension	Nrf2 transcription factor activation in human hepatocytes
Target Compound Data	Taraxinic acid β-D-glucopyranosyl ester (TA-G, leaf-derived): Significant Nrf2 activation; HO-1 target gene induction confirmed
Comparator Or Baseline	Dandelion root extract: weaker Nrf2 activation compared to leaf extract and TA-G
Quantified Difference	Qualitative rank-order: Leaf extract / TA-G > root extract for Nrf2 activation. Exact fold-change values not reported in abstract.
Conditions	Human hepatocytes; Nrf2 activation measured by reporter gene assay or target gene expression; HO-1 induction as downstream marker; HPLC/MS-validated sesquiterpene lactone composition

Why This Matters

For Nrf2-focused antioxidant or hepatoprotection research, procurement specifications must distinguish between leaf-derived TA-G (high Nrf2 induction) and root-derived fractions (lower activity), as tissue source directly determines bioactivity.

• [1] Esatbeyoglu T, Obermair B, Dorn T, Siems K, Rimbach G, Birringer M. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester. J Med Food. 2017 Jan;20(1):71-78. doi: 10.1089/jmf.2016.0105. PMID: 28026992. View Source

Nitric Oxide Inhibition Selectivity: Taraxinic Acid Glycoside Lacks Class-Typical Anti-Inflammatory Activity

In a structure-activity relationship study of sesquiterpene lactones as inhibitors of LPS-induced nitric oxide (NO) synthesis in RAW 264.7 macrophages, all tested sesquiterpene lactones bearing the α-methylene-γ-lactone moiety showed dose-dependent inhibition of nitrite accumulation with IC₅₀ values ranging from 0.5 to 36.8 μM—except taraxinic acid β-D-glucopyranosyl ester (8), which was uniquely inactive [1]. This striking selectivity demonstrates that glycosylation at the C-14 position abolishes iNOS-dependent NO inhibitory activity, even though the α-methylene-γ-lactone pharmacophore remains intact [1]. Consequently, the glycoside form of taraxinic acid cannot substitute for other sesquiterpene lactones in NO inhibition assays, whereas the aglycone (not tested in this study but predicted to be active based on the SAR) would be required for this mechanism.

NO/iNOS Inhibition

Head-to-head

TA-G: inactive; comparator SLs IC₅₀ 0.5–36.8 μM

Glycosylation abolishes NO inhibitory activity.

Negative control for C-14 glycosylation SAR.

Evidence Dimension	Inhibition of LPS-induced nitric oxide (NO) synthesis / nitrite accumulation in RAW 264.7 macrophages
Target Compound Data	Taraxinic acid β-D-glucopyranosyl ester (TA-G, compound 8): No dose-dependent inhibition of NO synthesis
Comparator Or Baseline	Other sesquiterpene lactones with α-methylene-γ-lactone moiety: IC₅₀ range = 0.5–36.8 μM (dose-dependent inhibition)
Quantified Difference	TA-G: inactive (no IC₅₀ obtainable); comparator class IC₅₀ range: 0.5–36.8 μM. Glycosylation at C-14 completely abrogates NO inhibitory activity.
Conditions	LPS-stimulated RAW 264.7 murine macrophages; nitrite accumulation measured in cell culture supernatants as an index of NO production

Why This Matters

This negative selectivity profile is a critical procurement consideration: TA-G is unsuitable as a positive control or test compound for NO/iNOS inhibition assays, and researchers must hydrolyze the glycoside to access this anti-inflammatory mechanism, unlike most other sesquiterpene lactones.

• [1] Dirsch VM, Stuppner H, Vollmar AM. Structural requirements of sesquiterpene lactones to inhibit LPS-induced nitric oxide synthesis in RAW 264.7 macrophages. Bioorg Med Chem. 2000 Dec;8(12):2747-53. doi: 10.1016/S0968-0896(00)00199-1. PMID: 11131166. View Source

Taraxinic Acid Optimal Application Scenarios: Evidence-Backed Deployment in Research and Industrial Programs

Human Leukemia Differentiation Therapy Research: HL-60 Model Systems

Taraxinic acid (aglycone form) is uniquely suited for HL-60 promyelocytic leukemia differentiation studies where the experimental objective is to induce monocyte/macrophage lineage commitment rather than direct cytotoxicity [1]. The compound triggers differentiation as confirmed by NBT reduction, esterase activity, phagocytosis, CD14/CD66b surface antigen expression, and cell-cycle regulator modulation (c-myc down-regulation; p21/p27 up-regulation) [1]. Critically, the glycoside pro-drug form is inactive in this assay and must be hydrolyzed before use; procurement specifications must explicitly request the aglycone or include an enzymatic hydrolysis step in the protocol [1].

Melanogenesis Inhibition and Skin-Whitening Cosmeceutical Lead Discovery

For tyrosinase inhibition and melanin suppression programs, taraxinic acid provides a plant-derived scaffold with demonstrated superiority over the industry reference compound arbutin in both cell-free tyrosinase enzyme assays (~54.5% inhibition at 50 μg/mL) and B16BL6 melanocyte intracellular melanin production assays at non-cytotoxic concentrations (10–100 μg/mL) [2]. The dose-dependent activity profile supports its use as a quantitative benchmark or lead scaffold in natural product-based skin-whitening formulation development.

Nrf2/HO-1 Pathway Activation and Hepatoprotection Studies Using Leaf-Derived Material

Dandelion leaf-derived taraxinic acid β-D-glucopyranosyl ester (TA-G) is the preferred form for Nrf2 activation and antioxidant response research, as it significantly outperforms root-derived extracts in human hepatocyte Nrf2 induction and downstream HO-1 target gene expression [3]. Researchers must specify leaf-sourced TA-G rather than root-derived sesquiterpene lactone mixtures to ensure maximal Nrf2 pathway engagement. This tissue-source specificity is a critical quality-control parameter for reproducible hepatoprotection or antioxidant gene expression studies [3].

Negative Control Applications for Nitric Oxide/iNOS Inhibition Screening

Taraxinic acid β-D-glucopyranosyl ester (TA-G) serves as a valuable negative control compound in NO/iNOS inhibition screening panels. Unlike other α-methylene-γ-lactone-bearing sesquiterpene lactones that inhibit LPS-induced NO production with IC₅₀ values of 0.5–36.8 μM, TA-G is uniquely inactive due to C-14 glycosylation [4]. This makes TA-G a structurally matched negative control for structure-activity relationship studies probing the role of the C-14 carboxylic acid moiety in iNOS inhibition, and a useful tool for dissecting glycosylation-dependent pharmacological silencing in sesquiterpene lactone research [4].

Application

Selection Property

Validation Focus

HL-60 differentiation model studies

Aglycone form (hydrolysis required)

NBT reduction, CD14/CD66b expression

Melanogenesis inhibition research

Tyrosinase inhibitory rank-order vs. arbutin

B16BL6 melanin suppression, non-cytotoxic window

Nrf2/HO-1 pathway studies

Leaf-sourced TA-G glycoside

HO-1 target gene induction in hepatocytes

NO inhibition SAR studies

C-14 glycosylated form (inactive)

Inactivity in LPS/NO macrophage assay

• [1] Choi JH, Shin KM, Kim NY, Hong JP, Lee YS, Kim HJ, Park HJ, Lee KT. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells. Biol Pharm Bull. 2002 Nov;25(11):1446-50. doi: 10.1248/bpb.25.1446. PMID: 12419957. View Source
• [2] Park SI, Yoon HR, Shin JH, Lee SJ, Kim DY, Lee HM. Tyrosinase Inhibitory Activity and Melanin Production Inhibitory Activity of Taraxinic Acid from Taraxacum coreanum. Korean J Plant Res. 2021 Aug;34(4):368-376. doi: 10.7732/kjpr.2021.34.4.368. View Source
• [3] Esatbeyoglu T, Obermair B, Dorn T, Siems K, Rimbach G, Birringer M. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester. J Med Food. 2017 Jan;20(1):71-78. doi: 10.1089/jmf.2016.0105. PMID: 28026992. View Source
• [4] Dirsch VM, Stuppner H, Vollmar AM. Structural requirements of sesquiterpene lactones to inhibit LPS-induced nitric oxide synthesis in RAW 264.7 macrophages. Bioorg Med Chem. 2000 Dec;8(12):2747-53. doi: 10.1016/S0968-0896(00)00199-1. PMID: 11131166. View Source